2-(1,4-Diazepan-1-yl)-5-methyl[1,3]oxazolo[4,5-b]pyridine
CAS No.: 1035840-54-0
Cat. No.: VC2296698
Molecular Formula: C12H16N4O
Molecular Weight: 232.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1035840-54-0 |
|---|---|
| Molecular Formula | C12H16N4O |
| Molecular Weight | 232.28 g/mol |
| IUPAC Name | 2-(1,4-diazepan-1-yl)-5-methyl-[1,3]oxazolo[4,5-b]pyridine |
| Standard InChI | InChI=1S/C12H16N4O/c1-9-3-4-10-11(14-9)15-12(17-10)16-7-2-5-13-6-8-16/h3-4,13H,2,5-8H2,1H3 |
| Standard InChI Key | HLUSEEWUHPAITI-UHFFFAOYSA-N |
| SMILES | CC1=NC2=C(C=C1)OC(=N2)N3CCCNCC3 |
| Canonical SMILES | CC1=NC2=C(C=C1)OC(=N2)N3CCCNCC3 |
Introduction
Chemical Identity and Structural Characteristics
Basic Identification
Physical and Chemical Properties
Molecular Details
2-(1,4-Diazepan-1-yl)-5-methyl oxazolo[4,5-b]pyridine has a molecular formula of C12H16N4O . The empirical arrangement of atoms includes 12 carbon atoms, 16 hydrogen atoms, 4 nitrogen atoms, and 1 oxygen atom, resulting in a precise molecular weight of 232.28 g/mol . This relatively small molecular size allows for potential applications in medicinal chemistry and as a building block in more complex molecular architectures. The structural composition provides multiple sites for potential modification in synthetic applications.
Physical Characteristics
The compound is described as appearing in the form of a white to light yellow crystalline powder, which is a common physical state for many heterocyclic compounds of this nature . This physical appearance provides information useful for identification and quality control purposes during synthesis or procurement. The compound's solid state at room temperature facilitates its handling, storage, and incorporation into various experimental protocols.
Physicochemical Parameters
The logarithm of partition coefficient (LogP) value for this compound is reported as 1.01 . This moderately lipophilic character suggests a balance between aqueous solubility and membrane permeability, properties that are particularly relevant for potential pharmaceutical applications. The LogP value provides insights into the compound's potential behavior in biological systems and its suitability for various synthetic transformations requiring specific solubility profiles.
This comprehensive data table provides researchers with essential information needed to work with this compound in laboratory settings. The combination of identification codes, physical properties, and handling guidelines facilitates accurate procurement and appropriate experimental design.
Research Status and Future Directions
Challenges and Limitations
Current knowledge gaps regarding 2-(1,4-Diazepan-1-yl)-5-methyl oxazolo[4,5-b]pyridine include limited documentation of its biological activities, detailed characterization of physical properties beyond those listed, and comprehensive synthetic methodologies. Addressing these knowledge gaps represents both a challenge and an opportunity for researchers interested in this compound and its potential applications.
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